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Compound of Interest

Compound Name: Diisobutyl Adipate

Cat. No.: B1670624

An In-depth Technical Guide to Diisobutyl Adipate (DIBA) as a Non-Phthalate Plasticizer
Alternative

Introduction

Plasticizers are additives incorporated into materials, primarily polymers, to increase their
flexibility, workability, and durability. For decades, phthalate esters have dominated the
plasticizer market due to their excellent performance and cost-effectiveness. However, growing
health and environmental concerns regarding certain low-molecular-weight phthalates have
driven the search for safer alternatives. Diisobutyl adipate (DIBA), a non-phthalate ester of
adipic acid, has emerged as a viable alternative, particularly in applications requiring high
flexibility at low temperatures and a favorable safety profile.

This technical guide provides a comprehensive overview of Diisobutyl Adipate (DIBA) for
researchers, scientists, and drug development professionals. It covers its physicochemical
properties, mechanism of action, performance data, toxicological profile, and detailed
experimental protocols for its evaluation.

Physicochemical Properties of Diisobutyl Adipate

DIBAis a colorless, odorless, oily liquid.[1][2] It is a bis(2-methylpropyl) ester of adipic acid.[1]
Its key physical and chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 141-04-8 [3]
Molecular Formula C14H2604 [3]
Molecular Weight 258.35 g/mol
Appearance C.:ok')rless, transparent oily

liquid
Boiling Point 278-293 °C
Melting Point -20 °C
Density 0.951 - 0.954 g/mL at 20-25 °C
Flash Point 123-130°C

Refractive Index

1.430 - 1.432 at 20-25 °C

Water Solubility

18.08 mg/L

Log Kow (Octanol/Water
Partition Coeff.)

4.019

Vapor Pressure

5.063 x 10~3 mm Hg

Synthesis and Mechanism of Action

Synthesis

Diisobutyl adipate is synthesized via the esterification of adipic acid with isobutanol. The

reaction is typically catalyzed by a strong acid, such as sulfuric acid, and conducted at elevated

temperatures to drive the formation of the diester. Water, a byproduct of the reaction, is

continuously removed to shift the equilibrium towards the product. The final product is then

purified through distillation and filtration.
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Reactants

Adipic Acid Process Products & Purification
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Caption: General workflow for the synthesis of Diisobutyl Adipate.

Mechanism of Action as a Plasticizer

DIBA's efficacy as a plasticizer stems from its molecular structure. When blended with a
polymer like Polyvinyl Chloride (PVC), the DIBA molecules intercalate between the long
polymer chains. This process disrupts the strong intermolecular forces (van der Waals forces)
that hold the polymer chains tightly together in a rigid structure. By spacing the chains apart,
DIBA reduces the polymer's internal friction, allowing the chains to move more freely past one
another. The result is a significant increase in the material's flexibility, a reduction in its
brittleness, and a lower glass transition temperature (Tg).
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Caption: DIBA molecules intercalating between polymer chains.
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Performance and Applications

DIBA is an efficient plasticizer valued for imparting excellent low-temperature flexibility.
However, its relatively low molecular weight can result in poorer permanence (higher volatility
and migration) compared to larger plasticizers like trimellitates or high-molecular-weight
phthalates. It is compatible with a wide range of polymers.

Polymer Compatibility:

Polyvinyl Chloride (PVC)

Cellulose Resins (e.g., Cellulose Nitrate, Ethyl Cellulose)

Synthetic Rubbers (e.g., Polychloroprene, SBR)

Polystyrene

Polyvinyl Acetate
Primary Applications:
 Plasticizer for Polymers: Enhances flexibility in PVC films, hoses, and coatings.

o Cosmetics and Personal Care: Acts as an emollient, solvent, and skin-conditioning agent in
sunscreens, lotions, and makeup, providing a smooth, non-greasy feel.

» Food Contact Materials: Approved for use as a component in adhesives and food packaging
materials.

Toxicological Profile

DIBA is generally considered to have a low toxicity profile, making it a suitable alternative to
more hazardous phthalates.
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Endpoint Result Species Reference
Acute Oral Toxicity (read-across from
> 2000 mg/kg Rat
(LD50) DBA)
Acute Dermal Toxicity ] (read-across from
> 2000 mg/kg Rabbit
(LD50) DBA)
Acute Intraperitoneal
o 5676 mg/kg Rat
Toxicity (LD50)
Skin Irritation No data available
Eye Irritation No data available
No component is
identified as a
Carcinogenicity probable, possible, or
confirmed human
carcinogen by IARC.
Experimental
teratogenic effects
Developmental observed at high Rat
a
Toxicity doses (1.9 mL/kg) via
intraperitoneal
injection.

The U.S. EPA Safer Choice program lists DIBA as "expected to be of low concern based on
experimental and modeled data”. It is also listed in the FDA's inventory for food contact
substances.

Experimental Protocols
Protocol: Quantification of DIBA Migration from a
Polymer Matrix

This protocol outlines a method to quantify the migration of DIBA from a polymer (e.g., PVC)
into a food simulant, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-
MS). This method is adapted from general principles of plasticizer migration studies.
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Objective: To determine the amount of DIBA that leaches from a polymer sample into a

specified simulant over a set time and temperature.

Materials:

DIBA-plasticized polymer film of known surface area.

Food Simulants (e.g., 10% ethanol for aqueous foods, 50% ethanol for alcoholic foods, olive
oil or isooctane for fatty foods).

Incubation oven or water bath.

Glass flasks with stoppers.

Internal Standard (IS) solution (e.g., Di-n-hexyl phthalate in isooctane).
Solvents: Isooctane (GC grade), Dichloromethane.

Solid Phase Extraction (SPE) cartridges (if using aqueous simulants).

GC-MS system with an appropriate column (e.g., DB-5ms).

Methodology:

Sample Preparation: Cut the polymer film into precise dimensions (e.g., 10 cm x 10 cm) to
ensure a known surface area. Clean the surface with distilled water and dry completely.

Incubation: Place the polymer sample into a glass flask. Add a known volume of the chosen
food simulant, ensuring the entire sample is submerged. For example, use 100 mL of
simulant for a 100 cm? film.

Migration Conditions: Stopper the flask and incubate under controlled conditions (e.g., 10
days at 40°C, simulating long-term storage at room temperature).

Sample Extraction:

o For Fatty Simulants (Olive Oil/lsooctane): After incubation, remove the polymer film. Take
a precise aliquot (e.g., 1 mL) of the simulant, add a known amount of internal standard,
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dilute with isooctane, and inject directly into the GC-MS.

o For Aqueous Simulants (Ethanol/Water): After incubation, remove the polymer film. Spike
the aqueous simulant with the internal standard. Perform a liquid-liquid extraction with
dichloromethane or pass the simulant through a pre-conditioned SPE cartridge to extract
DIBA. Elute the cartridge with an appropriate solvent, concentrate the eluate, and
reconstitute in isooctane for GC-MS analysis.

e GC-MS Analysis:
o Injection: 1 pL splitless injection.
o Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.

o MS Detection: Use Selected lon Monitoring (SIM) mode for characteristic DIBA ions (e.g.,
m/z 129, 112, 57) and the IS for quantification.

« Quantification: Prepare a calibration curve using DIBA standards of known concentrations in
the same simulant matrix. Calculate the concentration of DIBA in the simulant based on the
peak area ratio of DIBA to the internal standard. Express the final migration result in mg/dm?2
of the polymer surface area.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Start: Polymer Sample
(Known Surface Area)

Submerge in Food Simulant
(e.g., 10% Ethanol, Isooctane)

y

Incubate
(Controlled Time & Temperature)

If Aqueous If Fatty

S;mple Extraction

y

Fatty Simulant:
Direct Aliquot & Dilution

Aqueous Simulant:
Solid Phase Extraction (SPE)
or Liquid-Liquid Extraction

y y

Add Internal Standard &
Analyze by GC-MS

:

Quantify using
Calibration Curve

End: Report Migration
(mg/dm?)

Click to download full resolution via product page

Caption: Experimental workflow for a DIBA migration studly.

Protocol: Evaluation of Plasticizer Performance in PVC
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This protocol describes standard methods for evaluating the mechanical properties of a PVC
formulation plasticized with DIBA.

Objective: To measure the effect of DIBA on the hardness, tensile strength, and elongation of
PVC.

Materials:

e PVC resin, thermal stabilizer, lubricant.

o Diisobutyl Adipate (DIBA).

o Two-roll mill or laboratory internal mixer.

o Compression molding press.

e Shore A Durometer (ASTM D2240).

o Universal Testing Machine (UTM) with grips for thin films.
e Dumbbell-shaped die cutter (ASTM D638).

Methodology:

o Formulation: Prepare a standard PVC formulation. For example: 100 parts PVC, 50 parts
DIBA, 2 parts thermal stabilizer, 0.5 parts lubricant.

o Compounding: Blend the components in a high-speed mixer. Process the blend on a heated
two-roll mill (e.g., at 160°C) until a homogeneous sheet is formed.

e Molding: Press the milled sheet in a compression mold at a specified temperature and
pressure (e.g., 170°C for 5 minutes) to create a plaque of uniform thickness (e.g., 2 mm).
Allow the plaque to cool under pressure.

» Conditioning: Condition the molded plaques for at least 24 hours at standard laboratory
conditions (23 £ 2°C and 50 + 5% relative humidity) before testing.

e Hardness Testing (ASTM D2240):
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o Place the plaque on a flat, hard surface.

o Press the Shore A durometer firmly onto the sample, ensuring the presser foot is parallel
to the surface.

o Record the hardness value within 1 second of firm contact.

o Take at least five measurements at different positions on the plaque and average the
results.

e Tensile Testing (ASTM D638):
o Use the die to cut at least five dumbbell-shaped specimens from the conditioned plaque.
o Measure the thickness and width of the narrow section of each specimen.
o Mount a specimen in the grips of the Universal Testing Machine.
o Apply a constant rate of extension (e.g., 500 mm/min) until the specimen breaks.

o Record the maximum force (for tensile strength) and the extension at break (for
elongation).

» Calculations:
o Tensile Strength (MPa): Maximum load / Original cross-sectional area.

o Elongation at Break (%): [(Final length at break - Initial gauge length) / Initial gauge length]
x 100.

o Calculate the average and standard deviation for both properties.

Conclusion

Diisobutyl adipate serves as an effective and safer alternative to traditional phthalate
plasticizers in a variety of applications. Its primary advantages include high plasticizing
efficiency, excellent low-temperature flexibility, and a favorable toxicological profile. While its
permanence may be lower than that of higher molecular weight plasticizers, its performance
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characteristics make it well-suited for use in cosmetics, personal care products, and specific
polymer applications where its benefits outweigh this limitation. The experimental protocols
provided in this guide offer a framework for the rigorous evaluation of DIBA in research and
development settings, ensuring its appropriate and safe use in advanced materials and
consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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